Cas no 693-03-8 (N-Butylmagnesium Bromide)

N-Butylmagnesium Bromide is a Grignard reagent commonly used in organic synthesis as a nucleophilic alkylating agent. It is typically supplied as a solution in diethyl ether or tetrahydrofuran (THF), with concentrations ranging from 1.0M to 3.0M. This reagent is highly reactive toward electrophiles, enabling the formation of carbon-carbon bonds in reactions with carbonyl compounds, epoxides, and other substrates. Its stability under anhydrous conditions and consistent reactivity make it a reliable choice for the preparation of higher alcohols, carboxylic acids, and hydrocarbons. Proper handling under inert atmospheres (e.g., nitrogen or argon) is essential due to its sensitivity to moisture and air.
N-Butylmagnesium Bromide structure
N-Butylmagnesium Bromide structure
Product Name:N-Butylmagnesium Bromide
CAS No:693-03-8
MF:C4H9BrMg
MW:161.323261022568
MDL:MFCD00672091
CID:517250
PubChem ID:101836
Update Time:2025-10-31

N-Butylmagnesium Bromide Chemical and Physical Properties

Names and Identifiers

    • Magnesium, bromobutyl-
    • N-BUTYL MAGNESIUM BROMIDE
    • 1-Hexen-1-one
    • n-buthylmagnesium bromide
    • n-butylketene
    • n-butyl-magnesium bromide
    • n-butylmagnesium chloride
    • butylmagnesium bromide
    • n-butylmagnesium bromide
    • Bromobutylmagnesium
    • Butylmagnesium Bromide (ca. 25% in Tetrahydrofuran, ca. 1.7mol/L)
    • BuMgBr
    • butyl magnesium bromide
    • BUTYLMAGNESIUMBROMIDE
    • OKULOIZBIQQWSM-UHFFFAOYSA-M
    • OR320113
    • OR320112
    • OR320111
    • B5209
    • Butylmagnesium bromide, 1.0 M in 2-MeTHF
    • n-Butylmagnesium bromide, 1M (16% w/w) in THF
    • Butylmagnesium Bromide (ca.16% in Tetrahydrofuran, ca. 1mol/L)
    • magnesium;butane;bromide
    • Bromo(butyl)magnesium
    • SCHEMBL115656
    • Butylmagnesium bromide, 1.0 M in THF
    • EINECS 211-737-4
    • Magnesium,bromobutyl-
    • 693-03-8
    • NS00080001
    • MFCD00672091
    • B6043
    • n-Butylmagnesium Bromide 1.0 M In Tetrahydrofuran
    • Butylmagnesium bromide 1.0 M in diethyl ether
    • Butylmagnesium bromide 1.0 M in THF
    • Butylmagnesium bromide 1.0 M in 2-MeTHF
    • Butylmagnesium bromide 1.0 M in cyclopentylmethyl ether
    • 211-737-4
    • N-Butylmagnesium Bromide
    • MDL: MFCD00672091
    • Inchi: 1S/C4H9.BrH.Mg/c1-3-4-2;;/h1,3-4H2,2H3;1H;/q-1;;+2/p-1
    • InChI Key: LWLPYZUDBNFNAH-UHFFFAOYSA-M
    • SMILES: [Br-].[Mg+2].C([CH2-])CC

Computed Properties

  • Exact Mass: 159.97400
  • Monoisotopic Mass: 159.973805
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 11.5
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: No data available
  • Melting Point: No data available
  • Flash Point: No data available
  • PSA: 0.00000
  • LogP: 2.59970

N-Butylmagnesium Bromide Security Information

N-Butylmagnesium Bromide Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

N-Butylmagnesium Bromide Pricemore >>

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N-Butylmagnesium Bromide Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Acetic acid ,  Hexane ;  -40 °C; 24 h, -10 °C
1.2 Reagents: Magnesium Solvents: Diethyl ether ;  rt; 1 h, rt
Reference
Iron-copper cooperative catalysis in the reactions of alkyl Grignard reagents: exchange reaction with alkenes and carbometalation of alkynes
Shirakawa, Eiji; Ikeda, Daiji; Masui, Seiji; Yoshida, Masatoshi; Hayashi, Tamio, Journal of the American Chemical Society, 2012, 134(1), 272-279

N-Butylmagnesium Bromide Preparation Products

N-Butylmagnesium Bromide Suppliers

Amadis Chemical Company Limited
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(CAS:693-03-8)N-Butylmagnesium Bromide
Order Number:A1048567
Stock Status:in Stock
Quantity:250g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:27
Price ($):156.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:693-03-8)正丁基溴化镁
Order Number:LE26151607
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:55
Price ($):discuss personally
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N-Butylmagnesium Bromide Related Literature

Additional information on N-Butylmagnesium Bromide

Comprehensive Guide to N-Butylmagnesium Bromide (CAS No. 693-03-8): Properties, Applications, and Industry Insights

N-Butylmagnesium Bromide (CAS No. 693-03-8) is a highly versatile Grignard reagent widely utilized in organic synthesis and industrial processes. This organomagnesium compound, characterized by its alkylmagnesium halide structure, plays a pivotal role in carbon-carbon bond formation, making it indispensable in pharmaceuticals, agrochemicals, and specialty chemicals. Its molecular formula, C4H9BrMg, reflects its reactive nature, which is leveraged in nucleophilic addition reactions under controlled conditions.

The growing demand for N-Butylmagnesium Bromide is driven by its efficiency in synthesizing complex organic molecules. Researchers and manufacturers frequently search for "N-Butylmagnesium Bromide synthesis," "Grignard reagent applications," and "CAS 693-03-8 safety data," highlighting its technical relevance. Recent advancements in green chemistry have also spurred interest in optimizing its production to reduce environmental impact, aligning with global sustainability trends.

One of the standout features of N-Butylmagnesium Bromide is its compatibility with a broad range of substrates, including ketones, esters, and epoxides. This adaptability answers common queries like "how to handle N-Butylmagnesium Bromide" and "storage conditions for Grignard reagents." Proper handling requires anhydrous environments, often under inert gases like argon or nitrogen, to prevent decomposition—a critical consideration for laboratories and production facilities.

In the pharmaceutical sector, N-Butylmagnesium Bromide is instrumental in constructing active pharmaceutical ingredients (APIs). Its role in forming carbon-heteroatom bonds addresses search trends such as "API synthesis using Grignard reagents" and "693-03-8 purity standards." The compound’s ability to introduce butyl groups into molecular frameworks is particularly valued in drug development, where precision and yield are paramount.

From an industrial perspective, the scalability of N-Butylmagnesium Bromide reactions is a key focus. Queries like "bulk Grignard reagent suppliers" and "cost-effective organomagnesium solutions" reflect market needs. Innovations in continuous flow chemistry have further enhanced its utility, enabling safer and more efficient large-scale applications while minimizing waste—a response to the "sustainable chemical manufacturing" trend.

Analytical techniques such as titration and gas chromatography are commonly employed to assess the quality of N-Butylmagnesium Bromide. These methods address laboratory concerns like "how to test Grignard reagent concentration" and "693-03-8 analytical methods." Consistent quality control ensures reproducibility in research and industrial settings, reinforcing the compound’s reliability.

Looking ahead, the integration of N-Butylmagnesium Bromide into flow chemistry systems and catalyzed reactions represents a cutting-edge frontier. Searches for "Grignard reagents in flow reactors" and "693-03-8 catalytic applications" underscore this shift. Such developments promise to elevate the compound’s role in next-generation synthetic pathways, combining efficiency with reduced operational risks.

In summary, N-Butylmagnesium Bromide (CAS No. 693-03-8) remains a cornerstone of modern synthetic chemistry. Its multifaceted applications, from pharmaceuticals to sustainable manufacturing, continue to inspire innovation. By addressing user queries and industry trends, this guide underscores the compound’s enduring significance while highlighting emerging opportunities for researchers and manufacturers alike.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:693-03-8)N-Butylmagnesium Bromide
A1048567
Purity:99%
Quantity:250g
Price ($):156.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:693-03-8)正丁基溴化镁
LE26151607
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email